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Compound of Interest

Compound Name: 1,3-Diethylurea

Cat. No.: B146665 Get Quote

Essential Safety and Handling Guide for 1,3-
Diethylurea
This guide provides immediate, essential safety and logistical information for the handling and

disposal of 1,3-Diethylurea in a laboratory setting. The following procedural guidance is

designed to ensure the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Risk Assessment
1,3-Diethylurea is a chemical that requires careful handling due to its potential health effects. It

is classified as an irritant and can be harmful if not managed properly. A thorough risk

assessment should be conducted before beginning any work with this compound.[1]

Primary Hazards:

Skin Irritation: Causes skin irritation upon contact.[2]

Eye Irritation: Causes serious eye irritation.[2]

Respiratory Irritation: May cause respiratory irritation if inhaled as dust.[2][3]

Aquatic Toxicity: Very toxic to aquatic life.[4]
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The use of appropriate personal protective equipment is the primary line of defense against

exposure. All PPE should be inspected before use and worn for the entire duration of the

handling procedure.[5]

Protection Type Recommended PPE
Rationale and
Specifications

Eye and Face

Chemical safety goggles with

side shields or a face shield.[4]

[5]

Protects against splashes and

airborne dust particles that can

cause serious eye irritation.[2]

Contact lenses may absorb

irritants and should be used

with caution, following

workplace policy.[4]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile).

Provides a barrier against

direct skin contact.[2][6]

Gloves must be inspected

before use and removed using

the proper technique to avoid

skin contamination. Hands

should be washed thoroughly

after glove removal.[2][5]

Body Protection
A fully-buttoned laboratory

coat.

Protects skin and personal

clothing from accidental spills

and contamination.[4][6]

Respiratory
NIOSH-approved particulate

filter respirator.

Required when handling the

powder outside of a fume

hood, if dust is generated, or if

ventilation is inadequate to

minimize inhalation risk.[4]

Operational Plan: Handling and Storage
Engineering Controls:
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Always handle 1,3-Diethylurea in a well-ventilated area.[2][4] The use of a chemical fume

hood is the best practice to control exposure to airborne dust.

Safe Handling Practices:

Preparation: Before handling, ensure all necessary PPE is available and in good condition.

Read the Safety Data Sheet (SDS) thoroughly.[7]

Handling: Avoid all personal contact, including the inhalation of dust.[5] Prevent the formation

and spread of dust during weighing and transferring.[4][8]

Hygiene: Do not eat, drink, or smoke in the laboratory where this chemical is handled.[4][8]

Always wash hands with soap and water after handling is complete.[4] Contaminated work

clothing should be removed and laundered separately before reuse.[4][8]

Storage:

Store in the original, tightly sealed container in a cool, dry, and well-ventilated area.[2][4]

Keep away from incompatible materials, such as strong oxidizing agents, and foodstuff

containers.[4][5]

Protect containers from physical damage and check regularly for leaks.[4]
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult or discomfort persists, seek medical

attention.[2][5]

Skin Contact

Immediately flush the skin with plenty of soap

and running water.[4][5] Remove contaminated

clothing and wash it before reuse.[2] Seek

medical attention if irritation develops or

persists.[4]

Eye Contact

Immediately rinse cautiously with plenty of water

for at least 15 minutes, holding the eyelids open.

[2][8] Remove contact lenses if present and

easy to do.[2] Continue rinsing and seek

immediate medical attention.[4][8]

Ingestion

Do NOT induce vomiting. Clean the mouth with

water and drink plenty of water afterwards.[8]

Seek medical attention if you feel unwell.[2]

Spill and Disposal Plan
Spill Response:

Minor Spills: For small spills, clean up immediately.[4] Wear appropriate PPE, including

impervious gloves and safety glasses.[4] Use dry clean-up procedures such as sweeping or

vacuuming to avoid generating dust.[4] Do not use compressed air for cleaning.[4] Place the

spilled material into a clean, dry, labeled, and sealable container for disposal.[4]

Major Spills: In the event of a large spill, evacuate the area and move upwind.[4] Alert the

emergency response team.[4] Control personal contact by using protective equipment and a

dust respirator.[4] Prevent the spillage from entering drains, sewers, or water courses.[4]

Disposal Plan:

All waste containing 1,3-Diethylurea must be treated as hazardous waste.
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Collect waste residues in suitable, labeled, and sealed containers.[4][6]

Dispose of the contents and container at an approved waste disposal facility, in accordance

with all local, regional, and national regulations.[2][8] Do not allow waste to enter the

environment.[4]

Chemical and Physical Properties
Property Value

CAS Number 623-76-7[9]

Molecular Formula C5H12N2O[8][9]

Molecular Weight 116.16 g/mol [9]

Appearance White crystalline solid/powder[8]

Melting Point 109 - 113 °C (228.2 - 235.4 °F)[3][8]

Solubility Soluble in water.[3]
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Caption: Workflow for the safe laboratory handling of 1,3-Diethylurea.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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